molecular formula C14H24O B8520306 1,1,2,3,3-Pentamethyl-2,3,4,5,6,7-hexahydro-1H-inden-4-ol CAS No. 33711-43-2

1,1,2,3,3-Pentamethyl-2,3,4,5,6,7-hexahydro-1H-inden-4-ol

Cat. No.: B8520306
CAS No.: 33711-43-2
M. Wt: 208.34 g/mol
InChI Key: TYCUOMHJQBSOBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1,2,3,3-Pentamethyl-2,3,4,5,6,7-hexahydro-1H-inden-4-ol is a useful research compound. Its molecular formula is C14H24O and its molecular weight is 208.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

33711-43-2

Molecular Formula

C14H24O

Molecular Weight

208.34 g/mol

IUPAC Name

1,1,2,3,3-pentamethyl-4,5,6,7-tetrahydro-2H-inden-4-ol

InChI

InChI=1S/C14H24O/c1-9-13(2,3)10-7-6-8-11(15)12(10)14(9,4)5/h9,11,15H,6-8H2,1-5H3

InChI Key

TYCUOMHJQBSOBZ-UHFFFAOYSA-N

Canonical SMILES

CC1C(C2=C(C1(C)C)C(CCC2)O)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 2-liter reaction vessel are placed 831 ml of toluene and 226.9 grams (1.11 moles) of aluminum isopropoxide. The mixture is heated to reflux and while refluxing, over a one hour period, tetrahydro pentamethylindane epoxide having the structure: ##STR63## is added to the reaction mass. The reaction mass is continued to be refluxed for a period of twelve hours while being monitored by GLC analysis. An additional 0.5 moles of aluminum isopropoxide is added (101.5 grams) at the end of the twelve hour period and the refluxing is continued for an additional eight hours. At the end of the twenty hour period, an additional 50.7 grams of aluminum triisopropylate is added and the reaction mass is continued to be refluxed for an additional twenty two hours (total reflux time 42 hours).
Name
aluminum isopropoxide
Quantity
226.9 g
Type
reactant
Reaction Step One
[Compound]
Name
tetrahydro pentamethylindane epoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
aluminum isopropoxide
Quantity
0.5 mol
Type
reactant
Reaction Step Three
Name
aluminum triisopropylate
Quantity
50.7 g
Type
reactant
Reaction Step Four
Quantity
831 mL
Type
reactant
Reaction Step Five

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